Cas no 518361-03-0 (1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester)
1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester
- SCHEMBL1659952
- Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate
- RGVHOSRLNZCYSV-UHFFFAOYSA-N
- 518361-03-0
- 3-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid ethyl ester
- Ethyl3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate
- DB-108932
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- Inchi: 1S/C8H12N2O3/c1-3-5-6(7(11)10-9-5)8(12)13-4-2/h3-4H2,1-2H3,(H2,9,10,11)
- InChI Key: RGVHOSRLNZCYSV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(NNC=1CC)=O)=O
Computed Properties
- Exact Mass: 184.08486
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43
1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521514-1g |
Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate |
518361-03-0 | 97% | 1g |
$637 | 2022-06-11 | |
| Crysdot LLC | CD11112028-1g |
Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate |
518361-03-0 | 97% | 1g |
$644 | 2024-07-17 | |
| Crysdot LLC | CD11112028-5g |
Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate |
518361-03-0 | 97% | 5g |
$1340 | 2024-07-17 | |
| Crysdot LLC | CD11112028-10g |
Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate |
518361-03-0 | 97% | 10g |
$1836 | 2024-07-17 |
1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester
Comprehensive Analysis of 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0)
The compound 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and an ethyl ester functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.
In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. The 5-ethyl-2,3-dihydro-3-oxo moiety in this compound enhances its reactivity, enabling it to participate in various coupling reactions. This property aligns with the growing interest in heterocyclic compounds, a trending topic in organic synthesis. Users often inquire about its solubility, stability, and synthetic routes, reflecting its relevance in modern research.
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The 1H-Pyrazole-4-carboxylic acid framework is particularly notable for its bioactivity, which has been explored in the context of enzyme inhibition and receptor modulation. These applications tie into broader discussions about targeted drug delivery and personalized medicine, topics that dominate scientific forums and conferences. Additionally, the compound's ethyl ester group contributes to its lipophilicity, a property crucial for optimizing drug bioavailability.
Environmental and safety considerations are also prominent in user queries. While the compound is not classified as hazardous, researchers emphasize proper handling protocols to ensure workplace safety. This aligns with the global push for green chemistry and sustainable synthesis, making it a relevant subject for eco-conscious stakeholders.
In summary, 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0) represents a intersection of innovation and practicality in chemical research. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.
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